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Compound of Interest

Compound Name: H-L-Arg-anbaipr 2hcl

cat. No.: B1528248

For Researchers, Scientists, and Drug Development Professionals

Core Properties and Identification

H-L-Arg-anbaipr 2HCI, identified by the CAS Number 1272755-10-8, is a synthetic compound
with significant potential in biochemical and pharmaceutical research.[1][2][3][4] Its systematic
name is (S)-5-(2-Amino-5-((diaminomethylidene)amino)pentanamido)-N-isopropyl-2-
nitrobenzamide Dihydrochloride.[4] It is also referred to as L-Arginine-[4-nitro-3-(carboxy-iso-
propyl amid)-phenyl] ester dihydrochloride.[3]

This compound is a derivative of the amino acid L-arginine and is characterized by the
presence of an amino-nitrobenzoic acid isopropylamide (anbaipr) moiety. It is typically supplied
as a white to light yellow crystalline powder with a purity of at least 99%.[1][3]
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Property

Value

Reference

CAS Number

1272755-10-8

[1112][31[4]

Chemical Name

(S)-5-(2-Amino-5-
((diaminomethylidene)amino)p
entanamido)-N-isopropyl-2-
nitrobenzamide
Dihydrochloride

[4]

Synonym

L-Arginine-[4-nitro-3-(carboxy-
iso-propyl amid)-phenyl] ester
dihydrochloride, H-L-Arg-
ANBAIPr*2HCI

[1]3]

Molecular Formula

C16H25N704-2HCI

[1]3]

Molecular Weight 452.3 g/mol [3]
White to light yellow crystalline

Appearance [3]
powder

Purity = 99% (HPLC, TLC) [3]

Optical Rotation

[a]D20 = 61 - 66 ° (C=0.6 in
H20)

[3]

Storage Conditions

2-8°C

[1]

Biological Activity and Applications

H-L-Arg-anbaipr 2HCI is recognized for its role as an enzyme substrate and its potential

applications in pharmaceutical research.[5] Its primary areas of investigation include:

 Nitric Oxide Production: The compound is explored for its potential to enhance the

production of nitric oxide (NO), a critical signaling molecule in various physiological

processes, including cardiovascular regulation.[3]

o Biochemical Research: It serves as a substrate in studies of metabolic pathways involving

amino acids, offering insights into cellular functions and the mechanisms of disease.[3]
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Experimental Protocols

While specific, detailed experimental protocols for H-L-Arg-anbaipr 2HCI are not widely
published in publicly available literature, a general workflow for its use as an enzyme substrate
can be inferred. The following represents a logical experimental approach.

General Enzyme Substrate Assay Workflow
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General Workflow for H-L-Arg-anbaipr 2HCI as an Enzyme Substrate

4 Preparation N

Prepare Reagents:
- H-L-Arg-anbaipr 2HCI stock solution
- Enzyme solution
- Assay buffer

:

Prepare Assay Plate:
- Add buffer to wells
- Add enzyme or vehicle control

4 Reacttion )

Initiate Reaction:
- Add H-L-Arg-anbaipr 2HCI to wells

'

Incubate:
- At optimal temperature and time

4 Detection & Analysis N

Detect Product Formation:
- E.g., spectrophotometry or fluorometry

:

Analyze Data:
- Calculate reaction rates
- Determine kinetic parameters (Km, Vmax)

- /

Click to download full resolution via product page

Caption: A generalized workflow for utilizing H-L-Arg-anbaipr 2HCI in an enzyme assay.
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Potential Signaling Pathway Involvement

Given its application in research related to nitric oxide production, a plausible signaling
pathway for H-L-Arg-anbaipr 2HCI's effects could involve its interaction with nitric oxide
synthase (NOS) enzymes. As a derivative of L-arginine, a primary substrate for NOS, it may act

as a substrate or modulator of this pathway.

Hypothesized Signaling Pathway for H-L-Arg-anbaipr 2HCI

H-L-Arg-anbaipr 2HCI
(L-Arginine derivative)

Acts as substrate/modulator

Nitric Oxide Synthase

Nitric Oxide
(NO)

Soluble Guanylate Cyclase
(sGC)

Activates

Protein Kinase G
(PKG)

Downstream
Physiological Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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